N-[3-(acetylamino)phenyl]-3-[(2-methylprop-2-en-1-yl)oxy]benzamide

• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol
• IUPAC Name: N-(3-acetamidophenyl)-3-(2-methylprop-2-enoxy)benzamide
• InChI: InChI=1S/C19H20N2O3/c1-13(2)12-24-18-9-4-6-15(10-18)19(23)21-17-8-5-7-16(11-17)20-14(3)22/h4-11H,1,12H2,2-3H3,(H,20,22)(H,21,23)
• InChI Key: FVSOWNDFDFKCQM-UHFFFAOYSA-N
• SMILES: CC(=C)COC1=CC=CC(=C1)C(=O)NC2=CC(=CC=C2)NC(=O)C
• Canonical SMILES: CC(=C)COC1=CC=CC(=C1)C(=O)NC2=CC=CC(=C2)NC(=O)C

Description

N-[3-(acetylamino)phenyl]-3-[(2-methylprop-2-en-1-yl)oxy]benzamide is a chemical compound that has been extensively researched in the field of medicinal chemistry. It is commonly referred to as 'AMG-458' and is known for its potential in cancer treatment. The compound has shown promising results in preclinical studies and is currently being evaluated for its efficacy in clinical trials.

Mechanism of Action

AMG-458 works by inhibiting the polymerization of microtubules, which are essential for cell division. The compound binds to the colchicine-binding site of tubulin, which prevents the polymerization of microtubules. This leads to the disruption of the cell division process, which ultimately results in the death of cancer cells.
Biochemical and Physiological Effects:
AMG-458 has been shown to have several biochemical and physiological effects. In preclinical studies, the compound has been shown to inhibit the growth of cancer cells, induce apoptosis (programmed cell death), and reduce the size of tumors. It has also been shown to have a low toxicity profile, which makes it a promising candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

AMG-458 has several advantages for lab experiments. It has a well-defined mechanism of action, which makes it easier to study its effects on cancer cells. It also has a low toxicity profile, which makes it a safer alternative to other chemotherapeutic agents. However, one of the limitations of AMG-458 is that its synthesis method is proprietary information, which makes it difficult for researchers to replicate the compound.

Future Directions

There are several future directions for research on AMG-458. One of the most promising areas of research is the development of combination therapies. AMG-458 has shown synergistic effects when combined with other chemotherapeutic agents, which makes it a promising candidate for combination therapy. Another area of research is the evaluation of the compound in clinical trials. Several clinical trials are currently underway to evaluate the efficacy of AMG-458 in cancer treatment. Finally, there is also a need for further research on the mechanism of action of AMG-458, which will help researchers to better understand its effects on cancer cells.

Synthesis Methods

The synthesis of AMG-458 involves a series of chemical reactions that are carried out in a laboratory setting. The process requires the use of several reagents and solvents, and involves multiple steps. The exact synthesis method is proprietary information and is not publicly available.

Scientific Research Applications

AMG-458 has been extensively studied for its potential in cancer treatment. It belongs to a class of compounds known as 'tubulin inhibitors', which are known to inhibit the growth of cancer cells. The compound has shown promising results in preclinical studies, where it has been shown to inhibit the growth of several types of cancer cells, including lung, breast, and colon cancer cells.